Cas no 1021074-05-4 (3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide)

• Product Name: 3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide
• CAS No: 1021074-05-4
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5822678
• PubChem ID: 44017066
• Update Time: 2025-06-22

3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide
• 3-(4-methoxyphenyl)-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanamide
• VU0638573-1
• 3-(4-methoxyphenyl)-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)propanamide
• AKOS024502370
• 1021074-05-4
• F5243-1115

• Inchi： 1S/C19H21N3O3S/c1-11-17(18(24)22-12(2)13(3)26-19(22)20-11)21-16(23)10-7-14-5-8-15(25-4)9-6-14/h5-6,8-9H,7,10H2,1-4H3,(H,21,23)
• InChI Key： DFHKGJKPGRJEQG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N2C(C(=C(C)N=C12)NC(CCC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide

Introduction to 3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide (CAS No. 1021074-05-4)

3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound, identified by the CAS number 1021074-05-4, belongs to a class of heterocyclic derivatives that have been extensively studied for their pharmacological properties. The molecular structure incorporates several key functional groups, including a thiazolo[3,2-a]pyrimidine core, which is known for its presence in various bioactive molecules, and an amide linkage that further modulates its chemical and biological behavior.

The thiazolo[3,2-a]pyrimidine moiety is particularly noteworthy as it is a common pharmacophore in medicinal chemistry. This scaffold has been implicated in a wide range of biological processes, making it a valuable target for drug discovery. The presence of 2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl in the compound suggests a high degree of functionalization that could contribute to its unique interactions with biological targets. Additionally, the 4-methoxyphenyl substituent introduces a hydroxyl group that can participate in hydrogen bonding interactions, further enhancing the compound's potential for binding to specific receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the thiazolo[3,2-a]pyrimidine core can interact with various biological targets, including kinases and other enzymes involved in cell signaling pathways. The amide group in 3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide also provides a site for further derivatization, allowing for the creation of analogs with tailored properties.

In the context of drug development, the synthesis of this compound represents a significant achievement in medicinal chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the complex framework of the molecule. These methods not only highlight the sophistication of modern synthetic organic chemistry but also demonstrate the feasibility of producing such intricate structures on a laboratory scale.

The potential biological activity of 3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide has been explored through both in vitro and in vivo studies. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases such as cancer and inflammation. The thiazolo[3,2-a]pyrimidine scaffold is particularly interesting as it has been reported to interact with proteins involved in cell proliferation and survival. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of bioactive molecules like 1021074-05-4. High-throughput screening (HTS) techniques have been instrumental in identifying promising candidates for further investigation. By leveraging large libraries of compounds such as this one, researchers can rapidly assess their biological activity across multiple targets. The integration of HTS with computational methods has accelerated the drug discovery process significantly.

One particularly exciting aspect of this compound is its potential for developing treatments against resistant strains of pathogens or diseases. The unique structural features of 3-(4-methoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide may allow it to interact with targets that are less susceptible to existing therapies. This underscores the importance of exploring novel chemical entities in addressing global health challenges.

The synthesis and characterization of this compound also contribute to our understanding of heterocyclic chemistry. Heterocyclic compounds are known for their diverse biological activities and are extensively studied due to their prevalence in natural products and synthetic drugs. The structural complexity of 1021074-05-4 exemplifies how intricate molecular architectures can be designed and synthesized through careful chemical design principles.

Future directions for research on this compound include exploring its pharmacokinetic properties and potential side effects. Detailed studies on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are essential for evaluating its suitability as a drug candidate. Additionally，investigators may investigate ways to optimize its bioavailability and reduce any potential adverse effects while maintaining or enhancing its therapeutic efficacy.

In conclusion, 1021074–05–4 represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic applications。 Its unique scaffold, thiazolo\[ 32a \] pyrimidine core, amide linkage, methoxyphenyl substituent, all contribute to its distinct chemical profile。 Further research is warranted to fully explore its biological activities，mechanisms，and clinical potential。 As pharmaceutical science continues to advance，compounds like this one will play an increasingly important role in addressing unmet medical needs。